Cas no 117764-26-8 (1-phenoxy-3-(prop-2-yn-1-yl)benzene)

• Product Name: 1-phenoxy-3-(prop-2-yn-1-yl)benzene
• CAS No: 117764-26-8
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 3660603
• PubChem ID: 19910083
• Update Time: 2025-05-19

1-phenoxy-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-phenoxy-3-(2-propynyl)-
• 1-phenoxy-3-(prop-2-yn-1-yl)benzene
• 117764-26-8
• SCHEMBL9292349
• EN300-1862947

• Inchi： 1S/C15H12O/c1-2-7-13-8-6-11-15(12-13)16-14-9-4-3-5-10-14/h1,3-6,8-12H,7H2
• InChI Key： MBFVASWTARBSAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(CC#C)=C1

Computed Properties

• Exact Mass: 208.088815002Da
• Monoisotopic Mass: 208.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-phenoxy-3-(prop-2-yn-1-yl)benzene

1-Phenoxy-3-(prop-2-yn-1-yl)benzene: A Comprehensive Overview

The compound CAS No. 117764-26-8, commonly referred to as 1-phenoxy-3-(prop-2-yn-1-yl)benzene, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of aryl ethers and is characterized by its benzene ring substituted with a phenoxy group and a propargyl group. The phenoxy group (-O-C₆H₅) is attached at the para position, while the propargyl group (-C≡CH) is located at the meta position relative to the phenoxy group. This specific substitution pattern imparts distinctive chemical properties, making it a valuable compound in various fields of chemistry and materials science.

Recent studies have highlighted the potential of 1-phenoxy-3-(prop-2-yn-1-yl)benzene in the development of advanced materials, particularly in the synthesis of polymeric materials with enhanced mechanical and thermal properties. The presence of the propargyl group introduces reactivity that can be exploited in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reactivity makes it an ideal building block for constructing complex molecular architectures and functional polymers. For instance, researchers have successfully utilized this compound to synthesize cross-linked polymer networks with improved tensile strength and thermal stability.

In addition to its role in materials science, 1-phenoxy-3-(prop-2-yn-1-yl)benzene has shown promise in medicinal chemistry. Its ability to act as a versatile scaffold for drug design has been explored in recent studies. The phenoxy group contributes aromaticity and potential bioavailability, while the propargyl group provides a site for further functionalization. This dual functionality allows for the creation of bioactive molecules with tailored pharmacokinetic properties. For example, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in neurodegenerative diseases, such as β-secretase.

The synthesis of CAS No. 117764-26-8 involves a multi-step process that typically begins with the preparation of the phenoxybenzene derivative. One common approach involves nucleophilic aromatic substitution, where a suitable leaving group on the benzene ring is replaced by the phenoxy group under specific reaction conditions. Subsequent alkylation or coupling reactions are then employed to introduce the propargyl group at the desired position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

The physical properties of 1-phenoxy-3-(prop-2-yn-1-yl)benzene are also noteworthy. It exists as a crystalline solid at room temperature with a melting point around 95°C. Its solubility in organic solvents such as dichloromethane and tetrahydrofuran makes it suitable for various organic reactions. The compound exhibits moderate UV absorption due to its conjugated aromatic system, which can be advantageous in applications requiring light-responsive materials.

From an environmental perspective, understanding the fate and toxicity of CAS No. 117764-26- is crucial for its safe handling and application. Recent toxicological studies have indicated that this compound exhibits low acute toxicity in standard assays, but long-term exposure effects require further investigation. Its biodegradability under aerobic conditions has been studied, revealing that it undergoes microbial degradation over extended periods, which aligns with eco-friendly industrial practices.

In conclusion, 1-phenoxy-3-(prop-2-yn-1-yl)benzene is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.